Methanimidamide, N,N-dimethyl-N'-(1-methylpropyl)-

• CAS No.: 85599-92-4
• Molecular Formula: C7H16N2
• Molecular Weight: 128.22 g/mol
• IUPAC Name: N'-butan-2-yl-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C7H16N2/c1-5-7(2)8-6-9(3)4/h6-7H,5H2,1-4H3
• InChI Key: VUVGOMMSCMCRRG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N=CN(C)C

Description

Methanimidamide, N,N-dimethyl-N’-(1-methylpropyl)- is an organic compound with a unique structure that includes a methanimidamide core substituted with dimethyl and 1-methylpropyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methanimidamide, N,N-dimethyl-N’-(1-methylpropyl)- typically involves the reaction of dimethylamine with an appropriate aldehyde or ketone, followed by the addition of an isobutyl group. The reaction conditions often require a catalyst and may involve heating to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process would likely include purification steps such as distillation or recrystallization to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

Methanimidamide, N,N-dimethyl-N’-(1-methylpropyl)- can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield aldehydes or carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

Methanimidamide, N,N-dimethyl-N’-(1-methylpropyl)- has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis to introduce specific functional groups.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Methanimidamide, N,N-dimethyl-N’-(1-methylpropyl)- involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• Methanimidamide, N,N-dimethyl-N’-phenyl-
• Methanimidamide, N,N-dimethyl-N’-(3-methylphenyl)-
• Methanimidamide, N’-(3-hydroxyphenyl)-N,N-dimethyl-

Uniqueness

Methanimidamide, N,N-dimethyl-N’-(1-methylpropyl)- is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.